Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol

• IUPAC Name: (1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol
• InChI: InChI=1S/C8H17NO/c9-6-5-7-3-1-2-4-8(7)10/h7-8,10H,1-6,9H2/t7-,8-/m0/s1
• InChI Key: AWJXWDOCXRXZPR-YUMQZZPRSA-N
• Canonical SMILES: C1CCC(C(C1)CCN)O
• Isomeric SMILES: C1CC[C@@H]([C@@H](C1)CCN)O
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol

Description

Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol, commonly known as R-(+)-HA-966, is a synthetic compound that belongs to the class of cyclohexanols. It is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor glycine site, which is an important neurotransmitter receptor in the brain. R-(+)-HA-966 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Cyclodextrins in Drug Delivery

Cyclodextrins (CDs) are cyclic oligosaccharides known for their ability to form inclusion complexes with various molecules, significantly enhancing the solubility, stability, and bioavailability of guest drugs. They are utilized in pharmaceutical formulations to improve drug delivery characteristics, including controlled release and targeted delivery mechanisms. CDs and their derivatives are pivotal in the design of novel delivery systems such as liposomes, microspheres, nanoparticles, and microcapsules, offering innovative solutions to drug delivery challenges (Challa, Ahuja, Ali, & Khar, 2005).

Retinoids in Cancer Therapy

Retinoids, a class of chemical compounds related to vitamin A, have shown significant promise in cancer therapy due to their ability to induce cell differentiation and inhibit tumor growth. Their effects are mediated through specific nuclear receptors, highlighting the importance of molecular interactions in therapeutic applications. The clinical success of all-trans retinoic acid (RA) in acute promyelocytic leukemia (APL) underscores the potential of retinoids in oncology, particularly in combination with other therapeutic agents for enhanced efficacy (Smith, Parkinson, Cheson, & Friedman, 1992).

Cyclodextrins in Chemical Industry Applications

Beyond pharmaceuticals, cyclodextrins have extensive applications in the chemical industry, including in environmental protection, food and flavors, cosmetics, and textiles. Their inclusion complex-forming ability allows for the modification of the physical and chemical properties of guest molecules, facilitating innovative product formulations and technologies (Valle, 2004).

Applications in Antimicrobial and Tissue Engineering

Rare earth oxides (REOs), while distinct from Rel-(1S,2S)-2-(2-aminoethyl)cyclohexan-1-ol, exemplify the versatility of inorganic compounds in biomedical applications. REOs have shown potential in antimicrobial applications, tissue engineering, and as contrast agents in bio-imaging. Their biomedical applications span from bone tissue regeneration to anti-cancer therapeutics, underlining the cross-disciplinary importance of chemical compounds in advancing medical science (Hossain, Khan, & El-Denglawey, 2021).